
Standard Operating Procedure for the Safe
Handling of 1,1-Dichloroacetone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1-Dichloroacetone

Cat. No.: B129577 Get Quote

Purpose
This document provides the standard operating procedure (SOP) for the safe handling, use,

storage, and disposal of 1,1-Dichloroacetone in a laboratory setting. This procedure is

intended to minimize the risks of exposure and ensure the safety of all personnel working with

this chemical. All researchers, scientists, and drug development professionals must be familiar

with and adhere to this SOP.

Scope
This SOP applies to all laboratory activities involving the use of 1,1-Dichloroacetone, including

but not limited to, weighing, solution preparation, use in chemical reactions, and waste

disposal.

Hazard Identification
1,1-Dichloroacetone is a hazardous chemical with the following primary concerns:

Flammable Liquid and Vapor: It is a flammable substance and should be kept away from

ignition sources.[1][2][3][4]

Acute Toxicity: It is toxic if swallowed and may be fatal if it comes into contact with the skin.

[2][5]

Corrosive: It causes severe skin burns and serious eye damage.[1][3][4]
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Respiratory Irritant: May cause respiratory irritation.[1]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1][4]

Potential Genotoxicity: Some studies on similar chlorinated compounds suggest a potential

for genotoxicity. It has been shown to be a possible mutagen in bacterial studies.[6]

Quantitative Data Summary
Property Value Reference

Molecular Formula C₃H₄Cl₂O [3]

Molecular Weight 126.97 g/mol [3]

Appearance Clear, colorless to yellow liquid [7]

Boiling Point 120 °C [3]

Density 1.299 - 1.304 g/mL at 18-20 °C [1][2]

Flash Point

Not explicitly available for 1,1-

isomer, but treated as

flammable.

[5]

Vapor Pressure 27 mm Hg at 25 °C [3]

Solubility Soluble in ethanol and ether. [3]

Toxicological Data

Oral LD50 (mouse) ca. 250 mg/kg bw [2]

NOAEL (mouse, oral)
65 mg/kg of body weight (for

hepatotoxicity)

Occupational Exposure Limits

OSHA PEL None listed [2]

ACGIH TLV None listed [2]

NIOSH REL None listed [2]
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Engineering Controls
All work with 1,1-Dichloroacetone must be conducted in a properly functioning chemical

fume hood.[8]

An emergency eyewash station and safety shower must be readily accessible in the

immediate work area.[1]

Use explosion-proof ventilation and electrical equipment where vapors may accumulate.[1]

[4]

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.[2]

Skin Protection: A flame-resistant lab coat and appropriate chemical-resistant gloves (e.g.,

Viton®, butyl rubber) must be worn. Inspect gloves for integrity before each use.[1][2]

Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an

organic vapor cartridge is required.[8]

Footwear: Closed-toe shoes are required in the laboratory.

Experimental Protocols
General Handling and Weighing

Before handling, ensure all required PPE is donned correctly.

Transport the container of 1,1-Dichloroacetone in a secondary, shatterproof container.

Perform all weighing and dispensing operations within a chemical fume hood.

Use spark-proof tools and equipment.[1]

Keep the container tightly closed when not in use.[1][4]

Ground and bond containers when transferring material to prevent static discharge.[4]
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Protocol: Alkylation of a Thiol-Containing Peptide
(Hypothetical Example)
This protocol describes a hypothetical procedure for using 1,1-Dichloroacetone as a cross-

linking agent for a peptide containing two cysteine residues.

Materials:

Cysteine-containing peptide

1,1-Dichloroacetone

Tris(2-carboxyethyl)phosphine (TCEP)

Ammonium bicarbonate buffer (50 mM, pH 8.0)

Dimethylformamide (DMF)

Deionized water

Procedure:

Prepare a stock solution of the peptide in deionized water.

In a fume hood, add TCEP solution to the peptide stock to reduce any existing disulfide

bonds.

Dilute the peptide solution to the desired reaction concentration with ammonium bicarbonate

buffer.

Prepare a stock solution of 1,1-Dichloroacetone in DMF.

Slowly add a stoichiometric amount of the 1,1-Dichloroacetone solution to the gently stirring

peptide solution.

Monitor the reaction progress using an appropriate analytical technique (e.g., LC-MS).
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Upon completion, quench the reaction by adding a thiol-containing scavenger (e.g., excess

L-cysteine).

Purify the cross-linked peptide using reverse-phase HPLC.

Storage Requirements
Store 1,1-Dichloroacetone in a cool, dry, and well-ventilated area away from heat, sparks,

and open flames.[1][7]

The storage area should be designated for flammable liquids.

Keep the container tightly closed and store under an inert gas as it is hygroscopic.[1]

Store away from incompatible materials such as strong oxidizing agents.[1]

Store in a locked cabinet or other secured location.[2]

Spill and Emergency Procedures
Minor Spill (in fume hood):

Absorb the spill with a non-combustible absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spill (outside fume hood):

Evacuate the immediate area and alert others.

Remove all sources of ignition.[2]

Contact the institutional emergency response team.

Do not attempt to clean up a large spill without appropriate training and equipment.
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Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][2]

Waste Disposal
All waste containing 1,1-Dichloroacetone must be collected in a designated, properly

labeled hazardous waste container.

The container must be kept closed and stored in a satellite accumulation area.

Dispose of the hazardous waste through the institution's environmental health and safety

office. Do not dispose of it down the drain.[2]
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Caption: Safe handling workflow for 1,1-Dichloroacetone.
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Caption: Proposed toxicity pathway for 1,1-Dichloroacetone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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